![molecular formula C22H31ClO B3106423 Docosa-4,7,10,13,16,19-hexaenoyl chloride CAS No. 158754-21-3](/img/structure/B3106423.png)
Docosa-4,7,10,13,16,19-hexaenoyl chloride
Overview
Description
Docosa-4,7,10,13,16,19-hexaenoyl chloride, also known as Docosahexaenoic acid (DHA), is a polyunsaturated fatty acid . It is an abundant essential n-3 polyunsaturated fatty acid in the CNS and has been shown to play a major anti-inflammatory role . It prevents LPS-induced dendritic cell maturation, characterized by a lack of proinflammatory cytokine production .
Molecular Structure Analysis
The molecular formula of this compound is C22H32O2 . It has an average mass of 328.488 Da and a monoisotopic mass of 328.240234 Da .Scientific Research Applications
Role in Fatty Acid Desaturation
Docosa-4,7,10,13,16,19-hexaenoic acid has been studied for its effects on fatty acid desaturation. In a study by Actis Dato and Brenner (1970), it was found that both docosa-4,7,10,13,16-pentaenoic acid and docosa-4,7,10,13,16,19-hexaenoic acid influence the desaturation of linoleic acid and α-linolenic acid. This research suggests that these fatty acids could play a role in regulating polyunsaturated fatty acid biosynthesis (Actis Dato & Brenner, 1970).
Synthesis and Chemical Properties
The synthesis of docosa-4,7,10,13,16,19-hexaenoic acid has been a focus of several studies. For instance, Steen, Pabon, and Dorp (2010) demonstrated the usefulness of hexa-2,5-diyn-1-ol as an intermediate in synthesizing arachidonic acid, poly-yn alcohols, and docosa-4,7,10,13,16,19-hexaynoic acid. They also discussed challenges in partially reducing this compound to the corresponding all cis-hexaenoic acid (Steen, Pabon, & Dorp, 2010).
Biomedical Research
The compound has been incorporated into various biomedical research contexts. For example, Taber and You (1994) reported the preparation of ethyl ω-2H5-docosa-4,7,10,13,16,19-hexaenoate, a significant synthon for polyunsaturated fatty acids (Taber & You, 1994). Additionally, the synthesis of maresin-like lipid mediators, which are important in inflammation and cell signaling, has been explored using docosa-4,7,10,13,16,19-hexaenoic acid derivatives (Hong et al., 2019).
Mechanism of Action
properties
IUPAC Name |
docosa-4,7,10,13,16,19-hexaenoyl chloride | |
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Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C22H31ClO/c1-2-3-4-5-6-7-8-9-10-11-12-13-14-15-16-17-18-19-20-21-22(23)24/h3-4,6-7,9-10,12-13,15-16,18-19H,2,5,8,11,14,17,20-21H2,1H3 | |
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
QUABXVPAILNJRV-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCC=CCC=CCC=CCC=CCC=CCC=CCCC(=O)Cl | |
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C22H31ClO | |
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID40720795 | |
Record name | Docosa-4,7,10,13,16,19-hexaenoyl chloride | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID40720795 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
346.9 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS RN |
158754-21-3 | |
Record name | Docosa-4,7,10,13,16,19-hexaenoyl chloride | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID40720795 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
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Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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